Cas no 2098107-29-8 (methyl 4-bromo-1-(2-chloroethyl)-3-(trifluoromethyl)-1H-pyrazole-5-carboxylate)

• Product Name: methyl 4-bromo-1-(2-chloroethyl)-3-(trifluoromethyl)-1H-pyrazole-5-carboxylate
• CAS No: 2098107-29-8
• MF: C₈H₇BrClF₃N₂O₂
• MW: 335.505590677261
• CID: 5728807
• PubChem ID: 121211501
• Update Time: 2025-07-19

methyl 4-bromo-1-(2-chloroethyl)-3-(trifluoromethyl)-1H-pyrazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• AKOS026721635
• 2098107-29-8
• methyl 4-bromo-1-(2-chloroethyl)-3-(trifluoromethyl)-1H-pyrazole-5-carboxylate
• methyl 4-bromo-2-(2-chloroethyl)-5-(trifluoromethyl)pyrazole-3-carboxylate
• F2198-1569
• 1H-Pyrazole-5-carboxylic acid, 4-bromo-1-(2-chloroethyl)-3-(trifluoromethyl)-, methyl ester

• Inchi： 1S/C8H7BrClF3N2O2/c1-17-7(16)5-4(9)6(8(11,12)13)14-15(5)3-2-10/h2-3H2,1H3
• InChI Key： AGMNXCVOQVYVEF-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)(F)F)=NN(CCCl)C=1C(=O)OC

Computed Properties

• Exact Mass: 333.93315g/mol
• Monoisotopic Mass: 333.93315g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• Density: 1.79±0.1 g/cm3(Predicted)
• Boiling Point: 340.9±42.0 °C(Predicted)
• pka: -4.87±0.10(Predicted)

Additional information on methyl 4-bromo-1-(2-chloroethyl)-3-(trifluoromethyl)-1H-pyrazole-5-carboxylate

Methyl 4-Bromo-1-(2-Chloroethyl)-3-(Trifluoromethyl)-1H-Pyrazole-5-Carboxylate (CAS No. 2098107-29-8): A Comprehensive Overview

Methyl 4-bromo-1-(2-chloroethyl)-3-(trifluoromethyl)-1H-pyrazole-5-carboxylate (CAS No. 2098107-29-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including a bromo, chloro, and trifluoromethyl substituents, as well as a pyrazole ring, exhibits a wide range of potential applications in drug discovery and development.

The chemical structure of methyl 4-bromo-1-(2-chloroethyl)-3-(trifluoromethyl)-1H-pyrazole-5-carboxylate is particularly noteworthy due to its multifunctional nature. The presence of the bromo and chloro groups introduces halogen bonding capabilities, which can enhance the compound's interactions with biological targets. The trifluoromethyl group, known for its electron-withdrawing properties, contributes to the compound's stability and metabolic resistance. The pyrazole ring, a common motif in many bioactive molecules, provides a platform for further functionalization and optimization.

Recent studies have explored the biological activities of methyl 4-bromo-1-(2-chloroethyl)-3-(trifluoromethyl)-1H-pyrazole-5-carboxylate. One notable area of research is its potential as an anticancer agent. In vitro studies have demonstrated that this compound exhibits significant cytotoxicity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the induction of apoptosis and cell cycle arrest, which are critical processes in cancer therapy.

Furthermore, the compound has been investigated for its anti-inflammatory properties. Inflammatory diseases, such as arthritis and inflammatory bowel disease (IBD), are characterized by chronic inflammation that can lead to tissue damage and organ dysfunction. Preclinical studies have shown that methyl 4-bromo-1-(2-chloroethyl)-3-(trifluoromethyl)-1H-pyrazole-5-carboxylate can effectively reduce inflammatory markers and alleviate symptoms in animal models of inflammation. This suggests its potential as a therapeutic agent for managing inflammatory conditions.

In addition to its biological activities, the synthesis of methyl 4-bromo-1-(2-chloroethyl)-3-(trifluoromethyl)-1H-pyrazole-5-carboxylate has been optimized to improve yield and purity. Various synthetic routes have been developed, including multistep processes involving the formation of intermediates such as bromopyrazoles and chloroalkyl derivatives. These methods have been refined to ensure high efficiency and scalability, making the compound more accessible for further research and development.

The pharmacokinetic properties of methyl 4-bromo-1-(2-chloroethyl)-3-(trifluoromethyl)-1H-pyrazole-5-carboxylate have also been studied to understand its behavior in biological systems. Preliminary data indicate that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It shows good oral bioavailability and a reasonable half-life, which are essential characteristics for a drug candidate. However, further studies are needed to fully characterize its pharmacokinetics in different species and under various conditions.

The safety profile of methyl 4-bromo-1-(2-chloroethyl)-3-(trifluoromethyl)-1H-pyrazole-5-carboxylate is another critical aspect of its evaluation. Toxicological studies have been conducted to assess its potential adverse effects on various organs and systems. These studies have shown that the compound is generally well-tolerated at therapeutic doses but may exhibit toxicity at higher concentrations. Ongoing research aims to identify the mechanisms underlying these toxic effects and develop strategies to mitigate them.

In conclusion, methyl 4-bromo-1-(2-chloroethyl)-3-(trifluoromethyl)-1H-pyrazole-5-carboxylate (CAS No. 2098107-29-8) represents a promising molecule with diverse biological activities and potential therapeutic applications. Its unique chemical structure provides a foundation for further exploration in drug discovery and development. Continued research will be essential to fully realize its potential as a valuable tool in the fight against cancer and inflammatory diseases.